Cas no 100330-50-5 (Methyl 3-oxohept-6-ynoate)

• Product Name: Methyl 3-oxohept-6-ynoate
• CAS No: 100330-50-5
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD24688654
• CID: 1125538
• PubChem ID: 10351886
• Update Time: 2025-05-19

Methyl 3-oxohept-6-ynoate Chemical and Physical Properties

Names and Identifiers

• 6-Heptynoic acid, 3-oxo-, methyl ester
• methyl 3-oxohept-6-ynoate
• 3-oxo-hept-6-ynoic acid methyl ester
• AKOS030229899
• SCHEMBL12561231
• Methyl3-oxohept-6-ynoate
• BCP18059
• N11412
• CS-0038476
• 100330-50-5
• DTXSID50438470
• MFCD24688654
• DA-23263
• SY103833
• EN300-333538
• Methyl 3-Oxo-6-heptynoate
• AS-63834
• Methyl 3-oxohept-6-ynoate

• MDL： MFCD24688654
• Inchi： 1S/C8H10O3/c1-3-4-5-7(9)6-8(10)11-2/h1H,4-6H2,2H3
• InChI Key： HSZWYTRZAPFGTG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CCC#C)=O)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.1±15.0 ºC (760 Torr),
• Flash Point: 94.8±20.4 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 3-oxohept-6-ynoate

Recent Advances in the Study of Methyl 3-oxohept-6-ynoate (CAS: 100330-50-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-oxohept-6-ynoate (CAS: 100330-50-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique alkyne and keto functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders, infectious diseases, and cancer. The compound's structural features enable diverse chemical modifications, making it a valuable tool for medicinal chemists.

One of the most notable advancements in the study of Methyl 3-oxohept-6-ynoate is its role in the synthesis of prostaglandin analogs. Prostaglandins are lipid compounds with significant physiological effects, and their synthetic analogs have been investigated for their therapeutic potential in inflammation, pain management, and cardiovascular diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of Methyl 3-oxohept-6-ynoate as a key intermediate in the synthesis of prostaglandin E1 analogs, which exhibited enhanced stability and bioavailability compared to their natural counterparts. This breakthrough highlights the compound's potential in optimizing drug delivery systems.

In addition to its applications in prostaglandin synthesis, Methyl 3-oxohept-6-ynoate has been employed in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of inhibitors for fatty acid synthase (FASN), an enzyme overexpressed in many cancers. The researchers utilized Methyl 3-oxohept-6-ynoate as a scaffold to introduce functional groups that enhance binding affinity and selectivity. The resulting compounds showed promising anti-proliferative activity against cancer cell lines, underscoring the compound's utility in oncology drug discovery.

Another area of interest is the use of Methyl 3-oxohept-6-ynoate in click chemistry, a powerful tool for bioconjugation and labeling applications. The alkyne moiety of the compound allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the attachment of fluorescent or bioactive tags to biomolecules. A 2022 study in Chemical Communications showcased the successful application of Methyl 3-oxohept-6-ynoate in the labeling of proteins and nucleic acids, facilitating advanced imaging and diagnostic techniques. This approach opens new avenues for studying molecular interactions and disease mechanisms.

Despite its promising applications, challenges remain in the large-scale production and purification of Methyl 3-oxohept-6-ynoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application by a leading pharmaceutical company disclosed a novel catalytic process for the efficient synthesis of the compound, addressing previous limitations in scalability. This innovation is expected to accelerate its adoption in industrial settings and further expand its applications in drug development.

In conclusion, Methyl 3-oxohept-6-ynoate (CAS: 100330-50-5) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its versatility and potential in drug discovery. From prostaglandin analogs to enzyme inhibitors and bioconjugation tools, the compound's unique properties make it an invaluable asset for researchers. Future work will likely explore its applications in emerging therapeutic areas and further refine synthetic methodologies to enhance its accessibility and utility.